Cas no 2171210-95-8 (2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
• CAS No: 2171210-95-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6499083
• PubChem ID: 165533716
• Update Time: 2025-07-17

2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid
• 2-[(2S)-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidin-2-yl]acetic acid
• EN300-1580183
• 2171210-95-8

• Inchi： 1S/C28H34N2O5/c1-18(2)15-25(27(33)30-14-8-7-9-19(30)16-26(31)32)29-28(34)35-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24-25H,7-9,14-17H2,1-2H3,(H,29,34)(H,31,32)/t19-,25+/m0/s1
• InChI Key： BXSRUFYZSHIMLX-UQBPGWFLSA-N
• SMILES： O=C([C@@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid

Introduction to 2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic Acid (CAS No. 2171210-95-8)

2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid, identified by its CAS number 2171210-95-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional groups, which make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a piperidine ring in its structure suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists.

The name of this compound provides a wealth of information about its chemical structure. The prefix "2-(2S)" indicates the stereochemistry at the second carbon atom, suggesting an S-configured substituent. The "1-(2R)" designation points to an R-configured group at the first carbon, further emphasizing the compound's chiral nature. The "(9H-fluoren-9-yl)methoxycarbonyl" group is a key feature, contributing to the molecule's complexity and potentially enhancing its binding affinity to biological targets. Additionally, the "4-methylpentanoylpiperidin-2-ylacetic acid" moiety introduces a long aliphatic chain and a carboxylic acid group, which can influence the compound's solubility, stability, and metabolic pathways.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chirality plays a crucial role in the biological activity of many drugs, as enantiomers can exhibit significantly different pharmacological properties. The stereochemical purity of CAS No. 2171210-95-8 is therefore of paramount importance for ensuring its efficacy and safety in therapeutic settings. Advanced synthetic techniques have been employed to achieve high enantiomeric purity, often involving asymmetric catalysis and chiral auxiliaries.

The fluoren-9-ylmethoxycarbonyl group is particularly noteworthy due to its structural rigidity and electronic properties. This moiety can serve as a pharmacophore, interacting with specific amino acid residues in protein targets. For instance, fluorenylmethyloxycarbonyl (Fmoc) groups are commonly used in peptide synthesis as protecting groups, but their incorporation into more complex molecules like this one opens up new possibilities for drug design. The presence of such groups can enhance the compound's binding affinity and selectivity, making it a valuable tool in medicinal chemistry.

Recent studies have highlighted the potential of piperidine-based compounds in drug development. Piperidine rings are frequently found in approved drugs due to their ability to mimic secondary amine structures found in biological targets. The piperidin-2-ylacetic acid moiety in CAS No. 2171210-95-8 contributes to the compound's overall bioisosteric properties, allowing it to interact effectively with enzymes and receptors. This structural feature has been leveraged in the design of kinase inhibitors, GPCR modulators, and other therapeutic agents.

The carboxylic acid group at the end of the molecule provides another layer of functionality that can be exploited for drug design purposes. Carboxylic acids can participate in hydrogen bonding interactions, which are critical for stabilizing protein-ligand complexes. Additionally, they can be further functionalized through esterification or amidation to modulate solubility and metabolic stability. These properties make CAS No. 2171210-95-8 a versatile scaffold for developing novel therapeutics.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring careful optimization to ensure high yields and purity. Techniques such as stereoselective reactions, protecting group strategies, and chromatographic purification are commonly employed. The use of advanced spectroscopic methods like NMR and mass spectrometry is essential for characterizing the structure and confirming the stereochemical configuration of the final product.

In conclusion, CAS No. 2171210-95-8, or 2-(2S)-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidin-2-ylacetic acid, represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential therapeutic applications. The combination of chiral centers, fluorenylmethyloxycarbonyl groups, piperidine rings, and carboxylic acid functionalities makes this compound a promising candidate for further investigation in drug discovery programs. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in developing innovative therapies.